Cas no 1251570-07-6 (2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide)

• Product name: 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide
• CAS No: 1251570-07-6
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 6245542
• PubChem ID: 49664820

2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide
• AKOS024485095
• 2-((3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide
• N-(2,4-dimethylphenyl)-2-[3-(3,5-dimethylpyrazol-1-yl)pyrazin-2-yl]sulfanylacetamide
• 1251570-07-6
• 2-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide
• F3406-7179

• Inchi： 1S/C19H21N5OS/c1-12-5-6-16(13(2)9-12)22-17(25)11-26-19-18(20-7-8-21-19)24-15(4)10-14(3)23-24/h5-10H,11H2,1-4H3,(H,22,25)
• InChI Key： QFGGRHPTWNHUCD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1C)=O)C1C(=NC=CN=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98Ų

Additional information on 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide

Compound CAS No. 1251570-07-6: 2-{3-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyrazin-2-Ylsulfanyl}-N-(2,4-Dimethylphenyl)Acetamide

The compound with CAS No. 1251570-07-6, known as 2-{3-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyrazin-2-Ylsulfanyl}-N-(2,4-Dimethylphenyl)Acetamide, is a highly specialized organic compound with a complex structure. This compound belongs to the class of acetamides and features a pyrazole ring fused with a pyrazine moiety, making it a unique member of heterocyclic compounds. The presence of sulfanyl (thioether) and dimethyl substituents further enhances its structural complexity and potential for diverse applications.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The pyrazole and pyrazine rings are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in drug design. The dimethyl groups attached to the pyrazole ring contribute to the compound's lipophilicity, which is crucial for its absorption and bioavailability in biological systems.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrazole ring followed by its coupling with the pyrazine moiety. The introduction of the sulfanyl group and the subsequent acylation step are critical for achieving the desired structure. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

In terms of applications, this compound has shown promise in various fields. Its ability to act as a bioisostere makes it a potential candidate for replacing existing drug molecules while retaining or improving their pharmacokinetic properties. Additionally, its structural similarity to known bioactive compounds suggests that it could be explored for its potential as an antioxidant, anti-inflammatory, or anticancer agent.

Recent research has also focused on the environmental impact of such compounds. Studies indicate that the dimethylphenyl group may influence the compound's biodegradability and persistence in environmental matrices. Understanding these properties is essential for ensuring sustainable use and minimizing ecological risks.

In conclusion, CAS No. 1251570-07-6 represents a significant advancement in organic synthesis and has opened new avenues for research in medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for exploring novel therapeutic agents and advanced materials.